1-Aminonaphthalene-3-methanol

• Molecular Formula: C11H11NO
• Molecular Weight: 173.21 g/mol
• IUPAC Name: (4-aminonaphthalen-2-yl)methanol
• InChI: InChI=1S/C11H11NO/c12-11-6-8(7-13)5-9-3-1-2-4-10(9)11/h1-6,13H,7,12H2
• InChI Key: ZNWWGMBPBPZPMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C=C2N)CO

Description

1-Aminonaphthalene-3-methanol is an organic compound that belongs to the class of naphthalenes It is characterized by the presence of an amino group (-NH2) and a hydroxyl group (-OH) attached to a naphthalene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Aminonaphthalene-3-methanol can be synthesized through several methods. One common approach involves the reduction of 1-nitronaphthalene-3-methanol using reducing agents such as iron and hydrochloric acid. The reaction typically occurs under reflux conditions, and the product is isolated through steam distillation .

Industrial Production Methods

In industrial settings, the synthesis of this compound may involve catalytic hydrogenation of 1-nitronaphthalene-3-methanol. This process uses a metal catalyst, such as palladium on carbon, under high pressure and temperature to achieve efficient reduction .

Chemical Reactions Analysis

Types of Reactions

1-Aminonaphthalene-3-methanol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group, resulting in the formation of 1-aminonaphthalene-3-aldehyde.

Reduction: The amino group can be reduced to form 1-naphthylmethanol.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of derivatives such as 1-naphthylamine-3-methanol ethers.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed

Oxidation: 1-Aminonaphthalene-3-aldehyde

Reduction: 1-Naphthylmethanol

Substitution: 1-Naphthylamine-3-methanol ethers

Scientific Research Applications

1-Aminonaphthalene-3-methanol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including dyes and pharmaceuticals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in treating certain diseases.

Industry: It is used in the production of polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-aminonaphthalene-3-methanol involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the hydroxyl group can participate in various biochemical reactions. These interactions can affect cellular processes and pathways, leading to the compound’s observed biological effects .

Comparison with Similar Compounds

Similar Compounds

1-Naphthylamine: An aromatic amine derived from naphthalene, known for its use in dye production.

2-Naphthylamine: Another aromatic amine with similar properties but different substitution patterns.

1-Naphthol: A hydroxylated derivative of naphthalene, used in the synthesis of dyes and other chemicals.

Uniqueness

1-Aminonaphthalene-3-methanol is unique due to the presence of both an amino and a hydroxyl group on the naphthalene ring. This dual functionality allows it to participate in a wider range of chemical reactions and makes it a versatile intermediate in organic synthesis .